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Cardiovascular Outcomes of Canagliflozin

Outcome Measure Effect of Canagliflozin Source | Context

| MACE (3-point) (CV death, non-fatal MI, non-fatal stroke) | 14% reduction HR 0.86 (95% CI 0.75-0.97)
[1] | CANVAS Program (RCT) | | Hospitalization for Heart Failure | 33% reduction HR 0.67 (95% CI
0.52-0.87) [1] | CANVAS Program (RCT) | | Cardiovascular Mortality | No significant reduction (vs.
placebo) Part of the reduced MACE composite [1] | CANVAS Program (RCT) | | MACE vs. other SGLT2i
(M1, stroke, or all-cause mortality) | 23% higher risk HR 1.23 (95% CI 1.14-1.33) [2] | Real-World
Observational Study [2] | | All-Cause Mortality vs. other SGLT2i | 49% higher risk HR 1.49 (95% CI
1.33-1.68) [2] | Real-World Observational Study [2] |

Detailed Experimental Data and Methodologies

CANVAS Program (Randomized Controlled Trial)

The CANVAS Program integrated data from two large, double-blind, placebo-controlled trials (CANVAS

and CANVAS-R) and serves as the primary source of efficacy data for canagliflozin.
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e Objective: To evaluate the cardiovascular safety and efficacy of canagliflozin in patients with type 2
diabetes and high cardiovascular risk [1].

e Study Population: 10,142 participants with type 2 diabetes. The cohort included both a secondary
prevention group (66% of participants, aged =30 with established CVD) and a primary prevention
group (34%, aged =50 with cardiovascular risk factors but no prior events) [1].

¢ Intervention: Participants were randomized to receive canagliflozin or placebo, in addition to
standard care [1].

e Primary Endpoint: 3-point MACE (cardiovascular death, non-fatal myocardial infarction, or non-fatal
stroke) [1].

¢ Key Findings:

o Canagliflozin significantly reduced the risk of 3-point MACE compared to placebo [1].

o It also led to significant reductions in hospitalization for heart failure and the progression of
renal disease [1].

o A notable safety finding was an approximate two-fold increased risk of lower extremity
amputations [1].

Real-World Comparative Study (2025 Observational Analysis)

This recent study provides a direct, real-world comparison of canagliflozin versus selective SGLT2

inhibitors.

e Objective: To compare the risks of MACE and all-cause mortality between initiators of canagliflozin
and other SGLT2 inhibitors in routine clinical practice [2].

e Data Source: U.S. multicenter electronic health record database including over 118 million patients
[2].

e Study Population: 24,078 adults with type 2 diabetes and no prior cardiovascular disease (a
primary prevention population). After propensity score matching, 12,039 patients were in the
canagliflozin group and 12,039 in the "other SGLT2 inhibitors" group (empagliflozin, dapagliflozin, or
ertugliflozin) [2].

¢ Primary Outcome: MACE, defined as a composite of myocardial infarction, stroke, or all-cause
mortality [2].

¢ Key Findings: In this primary prevention setting, canagliflozin initiation was associated with a higher
risk of the composite MACE outcome and all-cause mortality compared to initiation of selective
SGLT2 inhibitors [2].

¢ Important Note: The authors emphasize that these findings should be considered hypothesis-
generating due to the observational nature of the study, which can be influenced by unmeasured
confounding factors, and the results differ from the established evidence from randomized trials [2].
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Mechanism of Action & Trial Design

The following diagram illustrates the proposed dual mechanism of action of canagliflozin and the high-level

workflow of the CANVAS Program that established its efficacy.
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Interpretation Guide for Conflicting Data

When reviewing the seemingly conflicting data, it is critical for professionals to consider the hierarchy of

evidence and fundamental differences in study design:

¢ Randomized Controlled Trials (RCTs) vs. Observational Studies: The CANVAS Program is a
high-quality RCT, the gold standard for establishing efficacy, where the 2025 comparative study is
observational. Observational studies are prone to confounding, and their findings do not override
RCT results [1] [2].
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¢ Placebo vs. Active Comparator. CANVAS established that canagliflozin is better than placebo.
The 2025 study suggests it might be less effective than other SGLT2 inhibitors in a specific real-
world setting. These are different clinical questions [1] [2].

¢ Class Effect vs. Drug-Specific Effects: Some meta-analyses and studies, such as one from 2022,
have found no significant difference in the risk of heart failure and other cardiovascular events
between individual SGLT2 inhibitors, supporting a class-wide benefit [3]. The 2025 findings are
therefore not yet conclusive.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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